Ethyl 2,4,5-trimethylbenzoylformate
Description
Ethyl 2,4,5-trimethylbenzoylformate (ETMBF) is an organic compound belonging to the family of esters. It is a colorless to pale yellow liquid with a pleasant, fruity odor. ETMBF is a versatile reagent used in a wide range of laboratory and industrial applications, such as the synthesis of pharmaceuticals, agrochemicals, and fragrances. It is also used as a starting material for the synthesis of other compounds, such as ethyl-3-hydroxy-4-methylbenzoylformate.
Scientific Research Applications
Applications in Synthesis and Material Science
Ethyl 2,4,5-trimethylbenzoylformate, while not explicitly mentioned in the papers, is chemically related to substances used in the synthesis of various compounds and materials. For instance, the synthesis of 2,4,5-trifluorobenzoic acid involves Grignard exchange reactions, highlighting the importance of similar compounds in facilitating complex chemical processes. This acid is a valuable synthetic intermediate with significant applications in the pharmaceutical industry and material science (Deng et al., 2015).
Role in Polymer Science
In polymer science, compounds like this compound might be analogous to those used in the synthesis of specific homopolymers. For example, the synthesis of homopolymers of 2-(trimethylsiloxy)ethyl methacrylate offers insights into creating polymers with desired molecular weights and compositions. These polymers have applications in various domains, including material science and engineering (Orphanou et al., 2000).
Analytical Chemistry and Environmental Studies
Compounds structurally related to this compound are used in analytical chemistry for quantifying substances in environmental samples. For instance, the analysis of alkyl esters of p-hydroxybenzoic acid (parabens) in baby teethers involves gas chromatography-quadrupole mass spectrometry. This underscores the importance of such compounds in ensuring consumer safety and environmental health (Potouridis et al., 2016).
Molecular Engineering and Drug Design
In the realm of drug design and molecular engineering, substances similar to this compound serve as critical intermediates. For instance, compounds like Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate are highly versatile intermediates for synthesizing a wide range of trifluoromethyl heterocycles, highlighting the role of such compounds in developing new pharmaceuticals and chemical entities (Honey et al., 2012).
properties
IUPAC Name |
ethyl 2-oxo-2-(2,4,5-trimethylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-5-16-13(15)12(14)11-7-9(3)8(2)6-10(11)4/h6-7H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAYYIZNLYOSVAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=C(C=C(C(=C1)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90641300 |
Source
|
| Record name | Ethyl oxo(2,4,5-trimethylphenyl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90641300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
80120-34-9 |
Source
|
| Record name | Ethyl oxo(2,4,5-trimethylphenyl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90641300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
